Cas no 61183-58-2 (3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide)
61183-58-2 structure
Product Name:3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide
CAS No:61183-58-2
MF:C9H15O2P
MW:186.187963724136
CID:954082
PubChem ID:317370
Update Time:2025-04-19
3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide
- NSC248965
- 3-Methyloctahydro-3lambda~5~-phosphindolo[3,3a-b]oxiren-3-one
- 61183-58-2
- NSC-248965
- DTXSID50312024
-
- Inchi: 1S/C9H15O2P/c1-12(10)6-7-9(11-7)5-3-2-4-8(9)12/h7-8H,2-6H2,1H3
- InChI Key: ZUWBKUQSWMIGMO-UHFFFAOYSA-N
- SMILES: P1(C)(CC2C3(CCCCC13)O2)=O
Computed Properties
- Exact Mass: 186.08105
- Monoisotopic Mass: 186.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 29.6Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 390.5°C at 760 mmHg
- Flash Point: 203.5°C
- Refractive Index: 1.505
- PSA: 29.6
- LogP: 2.07310
3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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